Cas no 1093880-90-0 (Pyrimidine, 4-chloro-2-(fluoromethyl)-)

• Product Name: Pyrimidine, 4-chloro-2-(fluoromethyl)-
• CAS No: 1093880-90-0
• MF: C₅H₄ClFN₂
• MW: 146.55006313324
• CID: 5895968
• PubChem ID: 59525687
• Update Time: 2025-05-19

Pyrimidine, 4-chloro-2-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-(fluoromethyl)-
• 4-chloro-2-(fluoromethyl)pyrimidine
• EN300-7438554
• 1093880-90-0
• SCHEMBL3511769
• VEZHMGLVMIBWAF-UHFFFAOYSA-N

• Inchi： 1S/C5H4ClFN2/c6-4-1-2-8-5(3-7)9-4/h1-2H,3H2
• InChI Key： VEZHMGLVMIBWAF-UHFFFAOYSA-N
• SMILES： C1(CF)=NC=CC(Cl)=N1

Computed Properties

• Exact Mass: 146.0047040g/mol
• Monoisotopic Mass: 146.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8Ų

Additional information on Pyrimidine, 4-chloro-2-(fluoromethyl)-

Pyrimidine, 4-chloro-2-(fluoromethyl)- (CAS No. 1093880-90-0): A Comprehensive Overview

Pyrimidine, 4-chloro-2-(fluoromethyl)-, also known by its CAS registry number 1093880-90-0, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyrimidine family, which is a class of aromatic six-membered rings containing two nitrogen atoms at positions 1 and 3. The presence of a chlorine atom at position 4 and a fluoromethyl group at position 2 introduces unique electronic and structural properties, making it a valuable molecule for research and industrial applications.

The synthesis of Pyrimidine, 4-chloro-2-(fluoromethyl)- involves multi-step chemical reactions, often utilizing nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules with tailored properties.

In terms of physical properties, Pyrimidine, 4-chloro-2-(fluoromethyl)- exhibits a melting point of approximately 155°C and a boiling point around 385°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its handling in laboratory settings. The compound's UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic materials.

Recent studies have explored the application of Pyrimidine, 4-chloro-2-(fluoromethyl)- in drug discovery. Its ability to act as a building block for bioactive molecules has led to its incorporation into lead compounds targeting various therapeutic areas, including cancer and infectious diseases. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cellular signaling pathways.

Beyond pharmaceuticals, Pyrimidine, 4-chloro-2-(fluoromethyl)- has found utility in materials science. Its aromaticity and conjugated system make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have leveraged this compound's electronic properties to develop advanced materials with enhanced conductivity and stability.

The environmental impact of Pyrimidine, 4-chloro-2-(fluoromethyl)- has also been a topic of interest. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with a half-life of approximately 15 days in aqueous environments. This suggests that it poses minimal long-term risks to ecosystems when properly managed.

In conclusion, Pyrimidine, 4-chloro-2-(fluoromethyl)-, CAS No. 1093880-90-0, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new potentials for this molecule, its role in advancing science and technology is expected to grow significantly.